Cas no 893566-83-1 (Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate)

Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate structure
893566-83-1 structure
Product Name:Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate
CAS No:893566-83-1
MF:C13H18N2O3
MW:250.293623447418
MDL:MFCD22548019
CID:2149699
Update Time:2023-11-15

Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate
    • AB84989
    • tert-Butyl 6-oxo-3,4,6,7-tetrahydro-2,7-naphthyridine-2(1H)-carboxylate
    • 1,1-Dimethylethyl 3,4,6,7-tetrahydro-6-oxo-2,7-naphthyridine-2(1H)-carboxylate (ACI)
    • tert-Butyl 6-hydroxy-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate
    • 6-Hydroxy-3,4-dihydro-1H-[2,7]naphthyridine-2-carboxylic acid tert-butyl ester
    • Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate
    • MDL: MFCD22548019
    • Inchi: 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-5-4-9-6-11(16)14-7-10(9)8-15/h6-7H,4-5,8H2,1-3H3,(H,14,16)
    • InChI Key: PUQPFTREWSPZRE-UHFFFAOYSA-N
    • SMILES: O=C1NC=C2CN(CCC2=C1)C(OC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 444
  • Topological Polar Surface Area: 58.6

Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate Pricemore >>

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Tert-butyl 6-hydroxy-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate Related Literature

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